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Compound of Interest

Compound Name: 6-(Bromomethyl)-1,4-dioxepane
CAS No.: 1849266-44-9
Cat. No.: B2890756

Get Quote

Executive Summary

Bromomethyl-functionalized dioxepanes, principally 2-(bromomethyl)-1,3-dioxepane (BMDO),
represent a specialized class of seven-membered cyclic acetals. They serve two critical roles in
modern materials science: (1) as electrophilic intermediates for post-polymerization
modification, and (2) as the direct precursor to 2-methylene-1,3-dioxepane (MDO), a cyclic
ketene acetal (CKA) used to introduce ester linkages into vinyl polymer backbones via radical
ring-opening polymerization (rROP).

This guide provides a rigorous technical analysis of the solubility profiles, hydrolytic stability,
and handling protocols for BMDO. It addresses the challenge of balancing the lability of the
acetal linkage (acid-sensitivity) with the reactivity of the alkyl bromide (nucleophilic
susceptibility).

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
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Structural Analysis

The core structure is a 1,3-dioxepane ring—a seven-membered heterocycle containing two
oxygen atoms separated by a methylene bridge. In BMDO, the C2 position is substituted with a
bromomethyl group (

e CAS Number: 57626-95-6 (BMDO)

e Molecular Formula:ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline
ng-star-inserted">

e Molecular Weight: 195.05 g/mol

» Key Functional Groups:
o Acetal Linkage (O-C-O): The site of hydrolytic instability.
o Alkyl Bromide: The site for nucleophilic substitution (

) or elimination (E2).

Solubility Profile

BMDO exhibits a lipophilic profile due to the hydrocarbon backbone and the halogen
substituent. It lacks hydrogen bond donors, limiting water solubility.

Table 1: Solubility Matrix of 2-(Bromomethyl)-1,3-dioxepane
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Solvent Class

Representative
Solvents

Solubility Status

Mechanistic Insight

Chlorinated

Dichloromethane
(DCM), Chloroform (

)

High

Primary solvents for
synthesis and NMR
analysis. Excellent
solvation of the

lipophilic ring.

Polar Aprotic

THF, DMSO, DMF,

Acetone

High

Suitable for
nucleophilic
substitution reactions.
Note: DMSO may
cause solvolysis at

high temps.

Non-Polar

Hexane,

Cyclohexane, Toluene

Moderate to High

Used as reaction
media for

transacetalization
(azeotropic water

removal).

Protic/Polar

Methanol, Ethanol

Soluble

Risk: Potential for
transacetalization
(alcohol exchange) if
acid catalyst is

present.

Agqueous

Water, PBS Buffer

Immiscible / Low

Hydrophobic effect
dominates. Slow
hydrolysis occurs at
the interface if pH < 7.

Stability & Reactivity Profile
Hydrolytic Stability (Acid Sensitivity)

Like all acyclic and cyclic acetals, BMDO is metastable in neutral agueous conditions but

degrades rapidly in acidic environments. The seven-membered ring possesses significant
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conformational flexibility but moderate ring strain (approx. 5-6 kcal/mol), which does not
significantly drive hydrolysis compared to the electronic effects of the acetal.

o Mechanism: Acid-catalyzed cleavage of the C2-O bond leads to ring opening, generating a
hemiacetal intermediate that decomposes into 1,4-butanediol and bromoacetaldehyde.

» Toxicity Warning: Bromoacetaldehyde is a potent alkylating agent and lachrymator.
Hydrolysis products must be contained.

Thermal Stability
BMDO is thermally stable up to approximately 100°C under neutral conditions. However,
purification requires vacuum distillation to prevent thermal degradation or elimination of HBr.

e Boiling Point: ~80-90°C at 0.02 mmHg (High vacuum required).

o Decomposition: Prolonged heating >120°C (or presence of strong base) triggers elimination
to form the exomethylene analog (MDO).

Chemical Reactivity Pathways

The dual functionality of BMDO allows for orthogonal reaction pathways.

Diagram 1: Reactivity Pathways of BMDO Caption: BMDO acts as a divergent intermediate:
Acid hydrolysis yields degradation products, while base treatment yields the polymerizable
monomer MDO.

Strong Base
(t-BuOK / t-BUOH)

Acid Catalyst
(H30+)

T T T T
_ | Oxocarbenium | 1,4-Butanediol +
Hydrolysis (pH < 5 Intermediate | Bromoacetaldehyde
2-(Bromomethyl)- ———— ]

1,3-dioxepane
(BMDO)

E2 Elimination

2-Methylene-

1,3-dioxepane __ROP__ o Biodegradable

Polyesters

(MDO)
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Experimental Protocols
Synthesis of BMDO (Transacetalization)

This protocol relies on the thermodynamic drive provided by the removal of a volatile alcohol
(ethanol/methanol) to push the equilibrium toward the cyclic acetal.

Reagents:

Bromoacetaldehyde diethyl acetal (1.0 eq)[1][2]

1,4-Butanediol (1.0 eq)[1]

p-Toluenesulfonic acid (pTSA) (0.5 mol%)

Solvent: Cyclohexane (for azeotropic removal of ethanol)

Step-by-Step Methodology:

Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap (or
fractional distillation column).

o Charging: Add bromoacetaldehyde diethyl acetal, 1,4-butanediol, and cyclohexane. Add
pTSA last.

o Reflux: Heat the mixture to reflux (~80-85°C). Ethanol/Cyclohexane azeotrope will collect in
the trap.

e Monitoring: Monitor the volume of ethanol collected. Reaction is complete when theoretical
ethanol volume is removed (~4-6 hours).

o Neutralization (Critical): Cool to RT. Add solid

or

to neutralize pTSA. Failure to neutralize leads to reversal/polymerization during distillation.
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« Purification: Filter off solids. Remove solvent via rotary evaporation. Perform vacuum
distillation (0.02 - 0.1 mbar) to isolate BMDO as a clear oil.

Solubility & Stability Assay

To validate the quality of BMDO for polymerization or biological testing, use this self-validating
NMR assay.

Protocol:

Sample Prep: Dissolve 10 mg BMDO in 0.6 mL

(Standard) and 0.6 mL
+10%
(Stability Challenge).

e TO Measurement: Acquire

NMR immediately.

o Diagnostic Peak: Look for the triplet/multiplet of the acetal proton (O-CH-O) around 4.8 -
5.0 ppm.

o Stress Test: Incubate the wet DMSO sample at 37°C.

o Time-Course: Acquire spectra at 1h, 6h, and 24h.

 Validation Criteria:
o Appearance of aldehyde peak (~9.5 ppm) indicates hydrolysis.
o Integral loss of acetal proton >5% indicates instability.

Applications & Handling
Storage Requirements
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o Atmosphere: Store under Argon or Nitrogen. Oxygen can induce slow oxidation; moisture
induces hydrolysis.

o Temperature: 2-8°C (Refrigerated).

« Stabilizers: Can be stored over activated molecular sieves (3A) to maintain anhydrous
conditions.

Synthetic Utility

e Precursor to MDO: Treatment of BMDO with potassium tert-butoxide (

) yields MDO. MDO is copolymerized with vinyl monomers (e.g., MMA, Styrene) to introduce
backbone ester groups, rendering the vinyl polymer biodegradable.

» Cationic Polymerization: BMDO itself can undergo cationic Ring-Opening Polymerization
(cROP) to form poly(ether-acetals) with pendant bromomethyl groups, useful for "click"
chemistry functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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